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Cat. No.: S666759
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Chemical Profile of 8-Bromooctanoic Acid

The table below summarizes the key identifiers and physical properties of 8-Bromooctanoic acid from the

technical data sheets [1] [2] [3].

Property Details

CAS Number 17696-11-6 [1] [2] [3]

Molecular Formula C₈H₁₅BrO₂ [2] [3]

Molecular Weight 223.11 g/mol [2] [3]

Common Name 8-Bromocaprylic acid [1] [2]

Melting Point 35-37 °C [1] [3]

Boiling Point 147-150 °C at 2 mmHg [1] / 316.0 °C at 760 mmHg [3]

Appearance Not specified in search results

Quality 97% [1]
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Safety, Storage, and Handling

8-Bromooctanoic acid is classified as corrosive and requires stringent safety measures to prevent personal

injury and environmental contamination [1] [3].

Hazard and Safety Information

Hazard Statements: H314 - Causes severe skin burns and eye damage [3].
Safety Precautions: The following personal protective equipment (PPE) is recommended [1] [3]:

Eye and Face Protection: Eyeshields and faceshields.
Hand Protection: Gloves.

Respiratory Protection: Use a respirator with type N100 (US) or type P3 (EN 143) cartridges,
especially in poorly ventilated areas.

Signal Word: Danger [1] [3].

Storage Guidelines

Storage Classification: Store as a Combustible, Corrosive material [1].

Hazard Class: 8 (Corrosive) [3].
Transport Identification: RID/ADR: UN 3261, Packaging Group III [3].

Environmental Hazard: Water Pollution Class (WGK) 3 - Highly hazardous to water [1] [3].

Frequently Asked Questions (FAQs)

Q1: What are the primary research applications of 8-
Bromooctanoic acid?

It is primarily used as a cross-linking reagent and a chemical intermediate in organic synthesis. Specific

applications include [1]:

As a precursor in the biosynthesis of lipoic acid to prepare 8-mercaptooctanoic acid.
To attach triple helix-forming oligonucleotides (TFOs) to other inhibitor molecules during their

synthesis.
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Q2: Is 8-Bromooctanoic acid used as a corrosion inhibitor?

Based on the available search results, there is no direct evidence that 8-Bromooctanoic acid is used as a

corrosion inhibitor. The literature discusses "green corrosion inhibitors" and general inhibitor classifications,

but does not mention this specific compound in that context [4] [5]. Its documented use is as a synthetic

reagent in biochemistry and organic chemistry [1].

Q3: What should I do if 8-Bromooctanoic acid comes into contact
with skin or eyes?

Immediate action is critical. The safety data sheet (SDS) advises to flush with plenty of water and seek

medical attention immediately [3].

Experimental Workflow for Safe Handling

The diagram below outlines the critical steps for safely storing and preparing to handle 8-Bromooctanoic

acid.
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Preparation Phase

Storage & Retrieval

Start: Plan to Use
8-Bromooctanoic Acid

Review Safety Data Sheet (SDS)

Select Appropriate PPE:
- Eyeshields/Faceshields

- Gloves
- Respirator (if needed)

Ensure Access to Emergency
Eye Wash and Shower

Retrieve from Designated
Corrosive Storage Area

Inspect Container for Damage

Proceed with Experiment

Click to download full resolution via product page

Troubleshooting Common Scenarios

Scenario: The compound has solidified at room temperature.
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Cause and Solution: The melting point is 35-37°C [1] [3]. Gently warm the container in a

controlled manner (e.g., in a warm water bath below 37°C) to re-liquefy it. Do not use excessive
heat.

Scenario: You need to find more detailed safety information.

Action: Always refer to the most current Safety Data Sheet (SDS) provided by the
manufacturer for the specific batch you are using. The SDS contains comprehensive

information on hazards, first-aid measures, and fire-fighting procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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